Cas no 3511-19-1 (2,3-Dichlorotetrahydrofuran)

• Product Name: 2,3-Dichlorotetrahydrofuran
• CAS No: 3511-19-1
• MF: C₄H₆Cl₂O
• MW: 140.995839595795
• MDL: MFCD00059736
• CID: 44228
• PubChem ID: 87567569
• Update Time: 2025-06-23

2,3-Dichlorotetrahydrofuran Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorotetrahydrofuran
• 2,3-dichlorooxolane
• 2,3,6-TRIFLUOROBENZOPHENONE
• 2,3-bis(chloranyl)oxolane
• 2,3-dichloro-tetrahydro-furan
• 2,3-dichlorotetrahydrofurane
• 2,3-Dichlor-tetrahydro-furan
• EINECS 222-513-0
• FURAN,2,3-DICHLOROTETRAHYDRO
• opt.inaktiv. 2,3-Dichlor-tetrahydrofuran
• Tetrahydro-2,3-dichlorofuran
• FURAN, 2,3-DICHLOROTETRAHYDRO-
• ZQHLMWUFVRLDRK-UHFFFAOYSA-N
• Furan,2,3-dichlorotetrahydro-
• FCH917614
• VZ22219
• D0985
• A822572
• InChI=1/C4H6Cl2O/c5-3-1-2-7-4(3)6/h3-4H,1-2H
• 3511-19-1
• DTXSID50956548
• AKOS006229781
• SCHEMBL3255813
• W-106692
• FT-0609583
• NS00048937
• MFCD00059736
• D89753
• CS-0451541
• DB-019724

• MDL： MFCD00059736
• Inchi： 1S/C4H6Cl2O/c5-3-1-2-7-4(3)6/h3-4H,1-2H2
• InChI Key： ZQHLMWUFVRLDRK-UHFFFAOYSA-N
• SMILES： ClC1C(OCC1)Cl

Computed Properties

• Exact Mass: 139.98000
• Monoisotopic Mass: 139.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1,34 g/cm3
• Boiling Point: 63°C/20mmHg(lit.)
• Flash Point: 132.7±26.7 °C
• Refractive Index: 1.4850-1.4890
• PSA: 9.23000
• LogP: 1.57900
• Solubility: Not determined
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

2,3-Dichlorotetrahydrofuran Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26; S36/37/39
• RTECS：LU0525000
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,3-Dichlorotetrahydrofuran

Introduction to 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1): Applications and Recent Research Developments

2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) is a significant organic compound that has garnered considerable attention in the field of chemical synthesis and pharmaceutical research. This heterocyclic compound, characterized by its two chlorine substituents on a tetrahydrofuran ring, serves as a versatile intermediate in the production of various fine chemicals and pharmaceuticals. Its unique structural properties make it a valuable building block for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) consists of a saturated five-membered ring with two chlorine atoms at the 2- and 3-positions. This arrangement imparts reactivity that is useful in organic transformations, including nucleophilic substitution and elimination reactions. The compound’s stability under various reaction conditions further enhances its utility as a synthetic intermediate.

In recent years, 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) has been extensively studied for its role in pharmaceutical synthesis. One of the most notable applications is its use as a precursor in the preparation of antiviral and antibacterial agents. The chlorine substituents on the tetrahydrofuran ring allow for selective functionalization, enabling the introduction of additional pharmacophores that enhance biological activity. For instance, researchers have utilized 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) to synthesize derivatives with potent antiviral properties, which have shown promise in early-stage clinical trials.

Moreover, the compound has found applications in the synthesis of agrochemicals. Its structural framework is conducive to modifications that yield compounds with herbicidal and fungicidal effects. Recent studies have demonstrated that derivatives of 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) exhibit high efficacy against a range of resistant plant pathogens, making them valuable candidates for sustainable agricultural practices.

The industrial production of 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) involves specific chemical processes that optimize yield and purity. Typically, it is synthesized through the chlorination of tetrahydrofuran or via catalytic hydrogenation of diethyl oxalate derivatives. Advances in catalytic systems have improved the efficiency of these processes, reducing environmental impact while maintaining high product quality.

Recent research has also explored the use of 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) in polymer chemistry. Its incorporation into polymer backbones results in materials with enhanced thermal stability and chemical resistance. These properties make it particularly useful in applications requiring durable and resilient materials, such as coatings and adhesives.

In summary, 2,3-Dichlorotetrahydrofuran (CAS No. 3511-19-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique reactivity and structural properties continue to drive innovation in synthetic chemistry and material development. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in industrial and academic settings.